Cas no 1357625-03-6 (Benzene, 1,3-dichloro-2-isocyanato-5-[(trifluoromethyl)thio]-)
![Benzene, 1,3-dichloro-2-isocyanato-5-[(trifluoromethyl)thio]- structure](https://ossimg.kuujia.com/scimg/1358000/1357625-03-6x500.png)
1357625-03-6 structure
Product Name:Benzene, 1,3-dichloro-2-isocyanato-5-[(trifluoromethyl)thio]-
CAS No:1357625-03-6
MF:C8H2Cl2F3NOS
MW:288.07378911972
MDL:MFCD29066396
CID:5218168
Update Time:2026-03-06
Benzene, 1,3-dichloro-2-isocyanato-5-[(trifluoromethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate
- Benzene, 1,3-dichloro-2-isocyanato-5-[(trifluoromethyl)thio]-
-
- MDL： MFCD29066396
- Inchi： 1S/C8H2Cl2F3NOS/c9-5-1-4(16-8(11,12)13)2-6(10)7(5)14-3-15/h1-2H
- InChI Key： SQONVZPFCITTKU-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C=1)SC(F)(F)F)Cl)N=C=O
Computed Properties
- Exact Mass: 286.919
- Monoisotopic Mass: 286.919
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 54.7
Benzene, 1,3-dichloro-2-isocyanato-5-[(trifluoromethyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB276109-1 g |
2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate; . |
1357625-03-6 | 1g |
€490.00 | 2023-06-22 | ||
| abcr | AB276109-5 g |
2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate; . |
1357625-03-6 | 5g |
€1090.00 | 2023-06-22 | ||
| abcr | AB276109-1g |
2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate; . |
1357625-03-6 | 1g |
€490.00 | 2025-02-17 | ||
| abcr | AB276109-5g |
2,6-Dichloro-4-(trifluoromethylthio)phenyl isocyanate; . |
1357625-03-6 | 5g |
€1090.00 | 2025-02-17 |
Benzene, 1,3-dichloro-2-isocyanato-5-[(trifluoromethyl)thio]- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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